1-(3-oxo-3,4-dihydroquinoxalin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-oxo-4H-quinoxalin-2-yl)-N-(2-thiophen-2-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N4O2S/c25-19(21-10-7-15-4-3-13-27-15)14-8-11-24(12-9-14)18-20(26)23-17-6-2-1-5-16(17)22-18/h1-6,13-14H,7-12H2,(H,21,25)(H,23,26)
• InChI Key: JBKYQZIUVJKPMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCC2=CC=CS2)C3=NC4=CC=CC=C4NC3=O
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

1-(3-oxo-3,4-dihydroquinoxalin-2-yl)-N-(2-(thiophen-2-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22N4O2S and its molecular weight is 382.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Properties:

• The development of synthetic methods for related compounds includes the microwave-assisted synthesis of molecules with complex structures that may have biological activities. For instance, the synthesis of molecules containing penicillanic acid or cephalosporanic acid moieties explores the antimicrobial, antilipase, and antiurease activities of these compounds (Başoğlu et al., 2013). Another example involves the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents, showing the potential for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Biological Activities:

• Research into the biological activities of similar compounds includes investigations into their antimicrobial, anti-inflammatory, analgesic, and anticancer properties. The exploration of these activities is crucial for the development of new therapeutic agents. For example, certain compounds were identified for their potential as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, displaying significant analgesic and anti-inflammatory activities, comparable to standard drugs (Abu‐Hashem et al., 2020). Another study focused on the synthesis and EGFR-TK inhibition and anticancer activity of new quinoxaline derivatives, highlighting the importance of these compounds in cancer research (Ahmed et al., 2020).